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Introduction

Diethanolammonium linoleate is an amine salt formed from the reaction of linoleic acid, a
naturally occurring omega-6 fatty acid, and diethanolamine. This compound belongs to the
class of fatty acid amine salts, which are known for their surfactant properties. Its amphiphilic
nature, possessing both a hydrophobic alkyl chain from linoleic acid and a hydrophilic
headgroup from diethanolammonium, allows it to be effective in reducing surface tension and
forming micelles in solution. These characteristics make it a compound of interest for various
applications in research and development, including as an emulsifier, stabilizer, or solubilizing
agent in formulations. This technical guide provides a comprehensive overview of the core
physicochemical properties of Diethanolammonium linoleate, detailed experimental protocols
for their determination, and a summary of its synthesis.

Core Physicochemical Properties

The fundamental physicochemical properties of Diethanolammonium linoleate are
summarized in the tables below. These properties are crucial for understanding its behavior in
various solvent systems and for predicting its performance in different applications.
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Table 1: General Properties of Diethanolammonium

Linoleate
Property Value Source/Method
] Diethanolammonium (92,127)-

Chemical Name ) IUPAC
octadeca-9,12-dienoate
DEA-Linoleate, Linoleic acid

Synonyms ) ] -
diethanolamine salt

Molecular Formula C22H45N04 -

Molecular Weight 385.58 g/mol Calculated
Expected to be a viscous liquid

Appearance or a waxy solid at room Analogy to similar compounds

temperature.

ble 2: Acid- | surf :

Value (Estimated/Reported

Property Source/Method
Range)
Estimated from the pKa of
pKa 9.0-9.5 linoleic acid (9.24) and

diethanolamine (8.88-8.96)[1]

Critical Micelle Concentration
(CMC)

0.13 mM - 60 pM

Estimated based on values for
linoleic acid and its salts under

various conditions.[2]

Hydrophilic-Lipophilic Balance
(HLB)

~11.2

Calculated using Griffin's
Method

Table 3: Solubility Profile
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Solvent Solubility

Source/Method

Sparingly soluble (Linoleic

acid: 1.59 mg/L at 25°C)[3][4];

Diethanolamine is miscible.[5]
Water .

[6] The salt is expected to have

increased aqueous solubility

compared to the free acid.

Literature data for components

Soluble (Linoleic acid is
soluble/miscible;

Ethanol ) S
Diethanolamine is miscible)[3]

[7](8]

Literature data for components

Organic Solvents (e.g., Soluble (Linoleic acid is very

acetone, ether) soluble)[3]

Literature data for components

Experimental Protocols

Detailed methodologies for the synthesis of Diethanolammonium linoleate and the

determination of its key physicochemical properties are provided below.

Synthesis of Diethanolammonium Linoleate

This protocol describes a general method for the synthesis of Diethanolammonium linoleate

via the direct neutralization of linoleic acid with diethanolamine.

Materials:

 Linoleic acid (=99% purity)

e Diethanolamine (=99% purity)

o Ethanol (anhydrous)

 Rotary evaporator

e Magnetic stirrer and stir bar
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e Round bottom flask
e Titration setup (burette, pH meter)
Procedure:

¢ |n a round bottom flask, dissolve a known molar amount of linoleic acid in a minimal amount
of anhydrous ethanol with stirring.

» In a separate container, prepare an equimolar solution of diethanolamine in anhydrous
ethanol.

o Slowly add the diethanolamine solution to the linoleic acid solution dropwise while stirring
continuously at room temperature.

o Monitor the reaction mixture's pH using a calibrated pH meter. The reaction is complete
when the pH stabilizes, indicating the formation of the salt.

e Once the reaction is complete, remove the ethanol solvent using a rotary evaporator under
reduced pressure.

e The resulting product, Diethanolammonium linoleate, should be stored in a desiccator to
prevent moisture absorption.

Diagram of Synthesis Workflow:
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Caption: Workflow for the synthesis of Diethanolammonium linoleate.

Determination of pKa by Potentiometric Titration

This method is used to determine the acid dissociation constant (pKa) of the synthesized
Diethanolammonium linoleate.
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Materials:

Diethanolammonium linoleate

Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)
Deionized water

pH meter with a calibrated electrode

Magnetic stirrer and stir bar

Beaker

Burette

Procedure:

Prepare a solution of Diethanolammonium linoleate of known concentration in deionized
water.

Place the solution in a beaker with a magnetic stir bar and immerse the calibrated pH
electrode.

Fill a burette with the standardized HCI solution.
Record the initial pH of the Diethanolammonium linoleate solution.
Add the HCI solution in small, known increments, recording the pH after each addition.

Continue the titration until a significant drop in pH is observed, indicating that the
equivalence point has been passed.

Plot the pH values against the volume of HCI| added to generate a titration curve.

The pKa is the pH at the half-equivalence point, which is the point on the curve where half of
the Diethanolammonium linoleate has been neutralized.
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Caption: Workflow for CMC determination by surface tension measurement.

Calculation of Hydrophilic-Lipophilic Balance (HLB)

The HLB value provides an indication of the surfactant's solubility and is useful for selecting
emulsifiers for specific applications. Griffin's method is commonly used for non-ionic and ionic
surfactants.

Griffin's Method Formula:
HLB = 20 * (Mh / M)

Where:
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e Mh = molecular mass of the hydrophilic portion of the molecule

e M = molecular mass of the whole molecule

Calculation for Diethanolammonium Linoleate:

Hydrophilic portion: Diethanolammonium (C4H12NO2+)

o Mh=(4*12.01) + (12*1.01) + (1 * 14.01) + (2 * 16.00) = 48.04 + 12.12 + 14.01 + 32.00 =
106.17 g/mol

Lipophilic portion: Linoleate (C18H3102-)

o MI=(18*12.01) + (31 * 1.01) + (2 * 16.00) = 216.18 + 31.31 + 32.00 = 279.49 g/mol

Total Molecular Mass (M):

o M =Mh+ MI=106.17 + 279.49 = 385.66 g/mol

HLB Calculation:

o HLB =20 * (106.17 / 385.66) = 5.51

Note: For ionic surfactants, Davies' method is often considered more accurate as it assigns
group numbers to different chemical moieties. However, Griffin's method provides a useful
initial estimate.

Conclusion

This technical guide has provided a detailed overview of the key physicochemical properties of
Diethanolammonium linoleate, a surfactant with potential applications in various scientific
and industrial fields. The presented data, including molecular characteristics, acid-base
properties, surfactant behavior, and solubility, offer a solid foundation for researchers and
formulation scientists. The detailed experimental protocols for synthesis and characterization
provide practical guidance for the preparation and analysis of this compound. The information
and methodologies outlined herein are intended to facilitate further research and development
involving Diethanolammonium linoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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